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Compound of Interest

Compound Name: Gamma-CEHC
CAS No.: 178167-77-6
Cat. No.: B222908
Get Quote
. J

Executive Summary

Gamma-CEHC (2,7,8-trimethyl-2-(beta-carboxyethyl)-6-hydroxychroman) is the primary water-
soluble metabolite of Gamma-Tocopherol (Vitamin E).[1][2] While often perceived as a benign
nutritional metabolite, in a research setting, it is frequently handled in concentrated forms,
dissolved in penetrating solvents (DMSO), or volatile carriers (Ethanol).

The Core Directive: Treat Gamma-CEHC waste not merely by its biological origin, but by its
physicochemical state and solvent matrix. Improper disposal compromises environmental
compliance (aquatic toxicity of chromanols) and laboratory safety (solvent flammability).

This guide provides a self-validating workflow for the segregation and disposal of Gamma-
CEHC, ensuring compliance with EPA (RCRA) and local EHS regulations.

Chemical Profile & Hazard Identification

Before disposal, you must validate the material's state. Gamma-CEHC is an amphiphilic
molecule; its disposal route is dictated heavily by the solvent system used in your assay.
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Table 1: Physicochemical & Hazard Profile

Parameter

Specification

Operational Implication

Labeling requirement (do not

Compound Name Gamma-CEHC use abbreviations like "G-
CEHC" on waste tags).
Required for waste manifest

CAS Number 178167-75-4 -
profiling.

Molecular Weight 264.32 g/mol N/A

Physical State

Waxy Solid or Oil (Pure)

Dispose as Solid Hazardous
Waste.

Solubility

DMSO, Ethanol, Methanol

Solvent determines waste

stream (Flammable vs. Toxic).

Primary Hazards

Skin Irritant (H315), Eye Irritant
(H319)

PPE (Nitrile gloves) mandatory

during waste transfer.

Aquatic Toxicity

Chronic Category 2 (H411)

Strict prohibition: Do not pour

down sink drains.

The "Self-Validating™ Disposal Workflow

To ensure scientific integrity and safety, use this decision matrix. This system forces the

researcher to pause and identify the solvent before selecting the waste stream, preventing

common incompatibility accidents (e.g., mixing nitric acid digests with organic solvents).

Figure 1. Gamma-CEHC Disposal Decision Matrix
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Identify Gamma-CEHC Waste State

Solid / Waxy Residue? Liquid Solution?

Pure Substance / Contaminated Consumables

Solid Chemical Waste Bin

(Yellow Bag/Tag) Identify Solvent Matrix

Organic Solvent Aqueous Buffer / Media

(DMSO, Ethanol, Methanol) (PBS, Cell Media)

Halogenated? Biohazard Waste?
(DCM, Chloroform) (Contains Human/Animal Fluids)
Yes No (Ethanol, DMSO) Yes (Metabolite Study) \No (Stock Solution)

Halogenated Waste Carboy Non-Halogenated Organic Biological Waste (Red Bag) Chemical Waste Carboy

(Separate Stream) Waste Carboy (If <0.1% Chemical) (If >0.1% or Toxic)

Click to download full resolution via product page

Caption: Operational logic flow for categorizing Gamma-CEHC waste based on physical state
and solvent composition. Note the critical divergence based on halogenation and biological
content.

Detailed Operational Protocols

Protocol A: Disposal of Solid Waste (Pure Compound &
Consumables)
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Applicability: Expired pure stocks, weighing boats, contaminated pipette tips, and dry silica

columns.

Segregation: Do not mix with general trash. Although Gamma-CEHC is a metabolite, in pure
form it is a chemical irritant.

Packaging: Collect in a dedicated "Solid Chemical Waste" container (typically a wide-mouth
HDPE drum or double-lined yellow bag box).

Labeling:
o Constituent: "Gamma-CEHC Solid Debris"
o Hazard Checkbox: Irritant, Toxic to Aquatic Life.[3]

Verification: Ensure no free-standing liquids are present in the solid waste bin (reactivity
risk).

Protocol B: Disposal of Organic Solutions (Stock Solutions)

Applicability: High-concentration stocks dissolved in DMSO, Ethanol, or Methanol.

The DMSO Factor: Gamma-CEHC is frequently dissolved in DMSO. DMSO is a skin penetrant
that can carry dissolved contaminants into the bloodstream.

Warning: Never mix DMSO waste with strong oxidizers (e.g., peroxides, nitric acid) as this
can lead to explosive exothermic reactions.

Container Selection: Use a narrow-mouth HDPE or Glass carboy rated for solvents.
Bulking Rule:

o If solvent is Ethanol/Methanol: Pour into "Non-Halogenated Organic Solvents” carboy.
o If solvent is Dichloromethane (DCM): Pour into "Halogenated Solvents" carboy.
Labeling:

o List all components: e.g., "99% Ethanol, 1% Gamma-CEHC".
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o Mark "Flammable" (due to solvent).

Protocol C: Biological Matrices (Urine/Plasma/Cell Media)

Applicability: Samples from metabolic studies containing excreted Gamma-CEHC.
e Concentration Check:

o Trace Levels (Metabolic Output): If the Gamma-CEHC is present only as a metabolic
product in urine or media, dispose of as Biological/Biohazard Waste (Red Bag/Bin)
according to BSL-2 standards.

o Spiked Levels (Experimental): If media was spiked with high concentrations (>0.1% or
>1000 ppm) for toxicity studies, it must be treated as Chemical Waste (Aqueous Toxic) to
prevent environmental release.

Emergency Procedures: Spill Response

In the event of a spill, the response is dictated by the solvent, not just the Gamma-CEHC.

Table 2: Spill Response Matrix

Spill Type Immediate Action Absorbent Material Cleanup Disposal
) Dampen slightly to Wet paper towel or Solid Chemical Waste.
Solid Powder _
prevent dust. inert pad. [4]
) Eliminate ignition Vermiculite or Solid Chemical Waste
Ethanol Solution ]
sources. Universal Pads. (Sealed).
) Double Glove (Nitrile).  Universal Absorbent Solid Chemical Waste
DMSO Solution
Do not touch. Pads.[3][4] (Sealed).

Spill Pathway Visualization:

Don PPE - .
M—> Assess Volume & Solvent |——> (Double Nitrile + Goggles) Contain & Absorb Label & Dispose

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b222908/docs?utm_src=pdf-body#gamma-cehc-disposal-operational-safety-logistics-guide
https://www.benchchem.com/product/b222908/docs?utm_src=pdf-body#gamma-cehc-disposal-operational-safety-logistics-guide
https://www.benchchem.com/product/b222908/docs?utm_src=pdf-body#gamma-cehc-disposal-operational-safety-logistics-guide
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://cdn.caymanchem.com/cdn/msds/27193m.pdf
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b222908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Linear response workflow for Gamma-CEHC spills. Speed and PPE are critical.

Regulatory Compliance & Grounding
e EPA RCRA Status: Gamma-CEHC is not P-listed or U-listed. However, waste solutions often

exhibit the characteristic of Ignitability (D001) due to the carrier solvent (Ethanol).

e Environmental Stewardship: As a chromanol, it degrades slowly. Prevent entry into storm
drains to protect aquatic ecosystems (H411).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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